![molecular formula C21H15IN2O2S B5348630 6-iodo-3-(3-methoxyphenyl)-2-[2-(2-thienyl)vinyl]-4(3H)-quinazolinone](/img/structure/B5348630.png)
6-iodo-3-(3-methoxyphenyl)-2-[2-(2-thienyl)vinyl]-4(3H)-quinazolinone
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Overview
Description
6-iodo-3-(3-methoxyphenyl)-2-[2-(2-thienyl)vinyl]-4(3H)-quinazolinone is a chemical compound that has been extensively studied in recent years due to its potential applications in scientific research. This compound is known for its unique chemical structure and has been found to exhibit a range of interesting properties that make it a promising candidate for various research applications.
Mechanism of Action
The exact mechanism of action of 6-iodo-3-(3-methoxyphenyl)-2-[2-(2-thienyl)vinyl]-4(3H)-quinazolinone is not fully understood. However, it is believed that the compound works by inhibiting the activity of certain enzymes that are involved in cell proliferation and survival.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects. These include the ability to induce apoptosis in cancer cells, inhibit cell proliferation, and reduce tumor growth. The compound has also been found to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 6-iodo-3-(3-methoxyphenyl)-2-[2-(2-thienyl)vinyl]-4(3H)-quinazolinone in lab experiments is its potent anti-cancer properties. This makes it an attractive candidate for testing in cancer models. However, one of the limitations of using this compound is its complex synthesis process, which requires specialized knowledge and equipment.
Future Directions
There are several future directions for research on 6-iodo-3-(3-methoxyphenyl)-2-[2-(2-thienyl)vinyl]-4(3H)-quinazolinone. One area of research is in the development of more efficient synthesis methods that can be scaled up for commercial production. Another area of research is in the optimization of the compound's anti-cancer properties, with the goal of developing more effective cancer treatments. Additionally, research could be conducted to explore the compound's potential applications in other areas, such as neurodegenerative diseases and inflammation.
Synthesis Methods
The synthesis of 6-iodo-3-(3-methoxyphenyl)-2-[2-(2-thienyl)vinyl]-4(3H)-quinazolinone involves a multi-step process that requires specialized knowledge and equipment. The most common method of synthesis involves the reaction of 2-aminobenzamide with 2-thiophenecarboxaldehyde in the presence of iodine and a base. This reaction yields the intermediate product, which is then reacted with 3-methoxybenzaldehyde and acetic anhydride to produce the final product.
Scientific Research Applications
6-iodo-3-(3-methoxyphenyl)-2-[2-(2-thienyl)vinyl]-4(3H)-quinazolinone has been found to have several potential applications in scientific research. One of the most promising areas of research is in the field of cancer treatment. Studies have shown that this compound has potent anti-cancer properties and can induce apoptosis in cancer cells.
properties
IUPAC Name |
6-iodo-3-(3-methoxyphenyl)-2-[(E)-2-thiophen-2-ylethenyl]quinazolin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H15IN2O2S/c1-26-16-5-2-4-15(13-16)24-20(10-8-17-6-3-11-27-17)23-19-9-7-14(22)12-18(19)21(24)25/h2-13H,1H3/b10-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KBDBSBAJDLNFOF-CSKARUKUSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)N2C(=NC3=C(C2=O)C=C(C=C3)I)C=CC4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=CC(=C1)N2C(=NC3=C(C2=O)C=C(C=C3)I)/C=C/C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H15IN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
486.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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